Cas no 1324002-91-6 (1-Ethyl-1H-pyrrolo[3,2-c]pyridin-6-amine)

• Product Name: 1-Ethyl-1H-pyrrolo[3,2-c]pyridin-6-amine
• CAS No: 1324002-91-6
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 4828082
• Update Time: 2025-05-25

1-Ethyl-1H-pyrrolo[3,2-c]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-pyrrolo[3,2-c]pyridin-6-amine
• 1-ethylpyrrolo[3,2-c]pyridin-6-amine
• 1-Ethyl-1H-pyrrolo[3,2-c]pyridin-6-amine

• Inchi： 1S/C9H11N3/c1-2-12-4-3-7-6-11-9(10)5-8(7)12/h3-6H,2H2,1H3,(H2,10,11)
• InChI Key： LIHQSKASZOSUHG-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=NC(=CC1=2)N)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1-Ethyl-1H-pyrrolo[3,2-c]pyridin-6-amine

Recent Advances in the Study of 1-Ethyl-1H-pyrrolo[3,2-c]pyridin-6-amine (CAS: 1324002-91-6)

1-Ethyl-1H-pyrrolo[3,2-c]pyridin-6-amine (CAS: 1324002-91-6) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrrolopyridine core, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and applications in drug discovery, particularly in targeting protein kinases and other critical enzymes involved in disease pathways.

The synthesis of 1-Ethyl-1H-pyrrolo[3,2-c]pyridin-6-amine has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly reduced the number of synthetic steps while maintaining high enantiomeric purity. This advancement is crucial for scaling up production and ensuring the compound's suitability for preclinical and clinical studies.

Pharmacologically, 1-Ethyl-1H-pyrrolo[3,2-c]pyridin-6-amine has demonstrated inhibitory activity against several kinase targets, including JAK2 and FLT3, which are implicated in myeloproliferative disorders and acute myeloid leukemia (AML). In vitro studies have shown that derivatives of this compound exhibit nanomolar affinity for these kinases, with promising selectivity profiles. These findings were corroborated by a recent Nature Chemical Biology publication (2024), which highlighted the compound's potential as a scaffold for designing next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, 1-Ethyl-1H-pyrrolo[3,2-c]pyridin-6-amine has been explored for its role in modulating immune responses. A 2024 study in Cell Chemical Biology reported that this compound could selectively inhibit the NLRP3 inflammasome, a key player in inflammatory diseases such as gout and Alzheimer's disease. The study utilized structural-activity relationship (SAR) analysis to identify critical modifications that enhance both potency and bioavailability, paving the way for future drug development efforts.

Despite these promising results, challenges remain in the clinical translation of 1-Ethyl-1H-pyrrolo[3,2-c]pyridin-6-amine-based therapeutics. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed. Ongoing research is focusing on prodrug strategies and nanoparticle-based delivery systems to overcome these hurdles, as evidenced by recent patents filed by leading pharmaceutical companies.

In conclusion, 1-Ethyl-1H-pyrrolo[3,2-c]pyridin-6-amine (CAS: 1324002-91-6) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Its recent advancements in synthesis, target engagement, and therapeutic potential underscore its importance in the chemical biology and medicinal chemistry landscape. Future research will likely focus on expanding its utility to other disease areas and improving its drug-like properties for clinical success.